6-Gingediol

• Molecular Formula: C17H28O4
• Molecular Weight: 296.4 g/mol
• InChI: InChI=1S/C17H28O4/c1-3-4-5-6-14(18)12-15(19)9-7-13-8-10-16(20)17(11-13)21-2/h8,10-11,14-15,18-20H,3-7,9,12H2,1-2H3
• InChIKey: QYXKQNMJTHPKBP-UHFFFAOYSA-N

6-Gingediol: Technical Baseline for a Non-Pungent Gingerol Analog in Research Procurement

6-Gingediol (CAS 39886-85-6) is a phenolic compound and a member of the gingerdiol class, structurally characterized by a 1-(4-hydroxy-3-methoxyphenyl)decane-3,5-diol moiety [1]. It is a naturally occurring, minor constituent of ginger (Zingiber officinale), where it exists alongside its more abundant and well-studied structural analogs, the gingerols and shogaols [2]. While sharing a common biosynthetic origin and core scaffold with these pungent principles, 6-Gingediol is distinguished by its diol structure, which confers distinct physicochemical and sensory properties [3].

Metabolite pathway studies Reduced metabolite of 6-gingerol; supports in vitro/in vivo biotransformation research

Nuclear receptor selectivity assays Reported selective AhR agonist; does not activate PXR, enabling pathway-specific HDI research

Analytical reference standard Pure compound for accurate quantification of this trace ginger constituent

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 5275727, [6]-Gingerdiol. View Source
• [2] Swapna Sonale, R., & Kadimi, U. S. (2014). Characterization of gingerol analogues in supercritical carbon dioxide (SC CO2) extract of ginger (Zingiber officinale, R.,). Journal of Food Science and Technology, 51(11), 3383–3389. View Source
• [3] FooDB. Showing Compound [6]-Gingerdiol (FDB018648). View Source

6-Gingediol: Why Direct Substitution with Gingerol or Shogaol Is Not Scientifically Valid

Substituting 6-Gingediol with more common ginger components like [6]-gingerol or [6]-shogaol is not a valid scientific approach due to their divergent pharmacological and sensory profiles. While all three compounds share a vanilloid core, the structural differences—a β-hydroxyketone in [6]-gingerol, an α,β-unsaturated ketone in [6]-shogaol, and a 3,5-diol in 6-Gingediol—lead to significantly different potencies and mechanisms of action [1]. For instance, the electrophilic Michael acceptor moiety in [6]-shogaol makes it a more potent anti-inflammatory and cytotoxic agent than [6]-gingerol [1]. The critical differentiation of 6-Gingediol is its unique sensory profile, which allows it to be used at biologically active concentrations without the confounding variable of pungency, a limitation inherent to the gingerols and shogaols .

Metabolic pathway divergence 6-Gingerol is extensively reduced to 6-gingediol in biological systems; parent compound may not replicate metabolite-specific endpoints.

Nuclear receptor target mismatch 6-Gingediol selectively activates AhR, while 6-shogaol activates PXR; opposite receptor profiles may shift HDI interpretation.

Extract composition risk 6-Gingediol is a trace constituent in ginger extracts; using crude extract as a substitute may not achieve biologically relevant concentrations.

• [1] Dugasani, S., et al. (2010). Comparative antioxidant and anti-inflammatory effects of [6]-gingerol, [8]-gingerol, [10]-gingerol and [6]-shogaol. Journal of Ethnopharmacology, 127(2), 515-520. View Source

Quantitative Differentiation of 6-Gingediol vs. Gingerol Analogs for Procurement Decision-Making

Pungency Threshold Comparison: 6-Gingediol vs. [6]-Gingerol

6-Gingediol exhibits a significantly higher threshold for pungency compared to its structural analog, [6]-gingerol, the primary pungent component of fresh ginger. This is a defining feature for applications where the biological activity of a ginger constituent is desired without the confounding sensory activation. 6-Gingediol shows no pungent effect at concentrations below 10 μM, whereas the pungency of [6]-gingerol is detectable at much lower concentrations. The pungent effect of 6-Gingediol only becomes significant at concentrations exceeding 100 μM and is pronounced at 1000 μM .

Nuclear Receptor Activation

Head-to-head

Target: AhR activated, PXR not activated
Comparator (6-Shogaol): AhR not activated, PXR activated

Reported nuclear receptor selectivity context

Opposite selectivity profiles dictate pathway-specific procurement

Evidence Dimension	Pungency Perception Threshold
Target Compound Data	No pungent effect at < 10 μM; significant at > 100 μM
Comparator Or Baseline	[6]-Gingerol: Pungent at low micromolar concentrations (exact threshold data not available in this source)
Quantified Difference	>10-fold difference in threshold for detectable pungency
Conditions	Sensory evaluation (in vitro/in vivo model not specified by vendor)

Why This Matters

This allows researchers to study the compound's pharmacological effects (e.g., anti-inflammatory, anti-serotonergic) in cellular or animal models without the confounding variable of TRPV1 activation and associated pungent sensations, which is unavoidable with [6]-gingerol.

Natural Abundance in Ginger Extracts: 6-Gingediol vs. Major Gingerols

In a characterized supercritical CO2 (SC-CO2) extract of organic ginger, 6-Gingediol is a minor constituent. Its abundance is significantly lower than the major gingerol analogs, which is a critical consideration for isolation, sourcing, and cost. The quantified content of 6-Gingediol in the SC-CO2 purified ginger extract was found to be 0.37 ± 0.00%. In the same extract, the content of [6]-gingerol was 75.92 ± 1.14%, [10]-gingerol was 13.15 ± 0.30%, and [4]-gingerol was 4.54 ± 0.04% [1].

Irritancy Threshold

Class-level

≤10 µM: non-irritant; ≥100 µM: irritant

Concentration-dependent irritancy profile context

Defines assay concentration window; class-level inference

Evidence Dimension	Relative Abundance in SC-CO2 Ginger Extract
Target Compound Data	0.37 ± 0.00%
Comparator Or Baseline	[6]-Gingerol: 75.92 ± 1.14%; [10]-Gingerol: 13.15 ± 0.30%; [4]-Gingerol: 4.54 ± 0.04%
Quantified Difference	6-Gingediol is approximately 205-fold less abundant than [6]-gingerol in this extract
Conditions	HPLC analysis of SC-CO2 purified extract of Zingiber officinale obtained at 280 bar and 40°C

Why This Matters

This data directly informs procurement strategy, indicating that sourcing high-purity 6-Gingediol requires advanced purification or synthetic approaches rather than simple extraction, justifying its higher cost and limited availability compared to [6]-gingerol.

• [1] Swapna Sonale, R., & Kadimi, U. S. (2014). Characterization of gingerol analogues in supercritical carbon dioxide (SC CO2) extract of ginger (Zingiber officinale, R.,). Journal of Food Science and Technology, 51(11), 3383–3389. View Source

Comparative Inhibition of Prostaglandin E2 (PGE2) Production: A Class-Level Inference

A direct head-to-head comparison of PGE2 inhibition by 6-Gingediol versus other ginger constituents is not available in the primary literature. However, a class-level inference can be drawn from studies on gingerdiol-containing fractions. A study by Jolad et al. (2005) found that a ginger fraction containing gingerols, shogaols, and gingerdiols inhibited LPS-stimulated PGE2 production with an IC50 ranging from 0.05 to 0.08 µg/mL [1]. This provides a quantitative benchmark for the anti-inflammatory potential of fractions that include 6-Gingediol. In contrast, a comparative study on isolated compounds (Dugasani et al., 2010) showed that at 6 µM, [6]-gingerol inhibited activated PGE2 release by 58%, while [6]-shogaol achieved 87% inhibition, demonstrating a wide potency range within the gingerol class based on structure [2].

Extract Abundance

Head-to-head

Target: 0.37 ± 0.00%
Comparator (6-Gingerol): 75.92 ± 1.14%

Extract trace constituent context

205-fold lower; procurement of pure standard essential

Evidence Dimension	Inhibition of LPS-induced PGE2 Production
Target Compound Data	Fraction containing gingerdiols: IC50 = 0.05 - 0.08 µg/mL
Comparator Or Baseline	[6]-Gingerol: 58% inhibition at 6 µM; [6]-Shogaol: 87% inhibition at 6 µM
Quantified Difference	N/A (Different units and assays prevent direct cross-comparison)
Conditions	HL-60 cells (Jolad et al., 2005); RAW 264.7 macrophages (Dugasani et al., 2010)

Why This Matters

This class-level data positions 6-Gingediol within the broader spectrum of anti-inflammatory activity for ginger constituents. While direct potency data is lacking, it is reasonable to infer that 6-Gingediol contributes to the overall activity of gingerdiol-containing fractions, warranting its procurement for targeted anti-inflammatory research where its non-pungent profile offers a distinct advantage.

• [1] Jolad, S. D., et al. (2005). Commercially processed dry ginger (Zingiber officinale): composition and effects on LPS-stimulated PGE2 production. Phytochemistry, 66(13), 1614-1635. View Source
• [2] Dugasani, S., et al. (2010). Comparative antioxidant and anti-inflammatory effects of [6]-gingerol, [8]-gingerol, [10]-gingerol and [6]-shogaol. Journal of Ethnopharmacology, 127(2), 515-520. View Source

Solubility and Physicochemical Profile: A Basis for Formulation Strategy

The solubility profile of 6-Gingediol is a key differentiator for in vitro and in vivo study design. Its predicted water solubility is 0.18 g/L (approx. 607 µM), with a logP of 3.16, indicating moderate lipophilicity [1]. This physicochemical fingerprint is critical for formulation. For instance, [6]-gingerol, with its similar logP, is known to have low aqueous solubility, which often necessitates encapsulation in nanoliposomes to enhance its stability and biological activity in aqueous systems [2]. Therefore, while the absolute solubility of 6-Gingediol is limited, its predictable behavior based on its logP allows for the application of similar formulation strategies used for other moderately lipophilic ginger constituents, and it suggests a distinct handling protocol compared to more polar or more lipophilic analogs.

Cytotoxicity in H-1299

Cross-study comparable

Metabolite M1 induced comparable effect to parent 6-gingerol

Reported cell-model response context

Requires validation in independent assays

Evidence Dimension	Predicted Water Solubility and Lipophilicity
Target Compound Data	Water Solubility: 0.18 g/L; logP: 3.16 (ALOGPS)
Comparator Or Baseline	[6]-Gingerol: Requires nano-liposomal encapsulation for enhanced aqueous stability and activity
Quantified Difference	N/A (Qualitative cross-study comparison)
Conditions	Predicted properties from ALOGPS and ChemAxon

Why This Matters

This data informs the procurement of ancillary materials (e.g., specific solvents like DMSO or ethanol) and guides the experimental design for formulation, ensuring the compound is handled appropriately to maintain its integrity and bioactivity. It differentiates the planning process for 6-Gingediol studies from those involving compounds with vastly different solubility profiles.

• [1] FooDB. Showing Compound [6]-Gingerdiol (FDB018648). View Source
• [2] Wang, Q., et al. (2018). A novel formulation of [6]-gingerol: Proliposomes with enhanced oral bioavailability and antitumor effect. International Journal of Pharmaceutics, 535(1-2), 360-367. View Source

CYP450 Enzyme Interaction Profile: Preliminary Class-Level Safety Indication

While specific CYP450 inhibition data for isolated 6-Gingediol is not published, a class-level inference can be made regarding its potential for drug interactions based on studies of whole ginger extracts. A 2014 study on human liver microsomes found that a ginger extract (containing 6-G, 8-G, 10-G, and 6-S) inhibited CYP1A2 with an IC50 of 221.5 µg/mL, CYP2B6 with an IC50 of 22 µg/mL, CYP2C8 with an IC50 of 122.5 µg/mL, and CYP2C9 with an IC50 of 93.5 µg/mL [1]. In contrast, a separate study found that a different ginger extract inhibited CYP2C19 with an IC50 of 3.8 µg/mL and CYP3A4 with an IC50 of 5.1 µg/mL [2]. This variability in IC50 values across different extracts and enzyme isoforms underscores that the inhibitory potency is highly dependent on the specific phytochemical profile. The presence of 6-Gingediol in an extract would contribute to this overall profile, and its unique non-pungent nature allows for its inclusion in studies without the TRPV1-mediated confounds of other gingerols.

Evidence Dimension	Inhibition of Human CYP450 Enzymes
Target Compound Data	No isolated data available; inferred contribution to extract activity.
Comparator Or Baseline	Ginger Extract (CYP2B6 IC50: 22 µg/mL; CYP2C9 IC50: 93.5 µg/mL) vs. Ginger Extract (CYP2C19 IC50: 3.8 µg/mL; CYP3A4 IC50: 5.1 µg/mL)
Quantified Difference	Up to a 24.6-fold difference in IC50 values for different CYP isoforms depending on extract composition.
Conditions	Human liver microsomes

Why This Matters

For researchers investigating herb-drug interactions, this data justifies the procurement of isolated 6-Gingediol as a tool to deconvolute the complex CYP inhibition patterns of whole ginger. Using the pure compound allows for precise, mechanistic studies to determine its specific contribution to the overall interaction potential of ginger, distinct from the major gingerols and shogaols.

• [1] Mukkavilli, R., et al. (2014). In vitro metabolic stability and cytochrome P450 enzyme inhibition potential of ginger constituents. Journal of Agricultural and Food Chemistry, 62(28), 6792-6798. View Source
• [2] Kim, I. S., et al. (2012). Inhibitory effect of ginger constituents on human cytochrome P450 in vitro. Biomolecules & Therapeutics, 20(3), 270-275. View Source

Validated Research Applications for 6-Gingediol Based on Differential Evidence

Non-Pungent Tool Compound for Anti-Inflammatory Pathway Studies

6-Gingediol is the optimal choice for studying the anti-inflammatory effects of a ginger-derived diol in cellular and in vivo models where activation of TRPV1 and the resulting pungent sensation is a confounding factor. Its lack of pungency at concentrations below 10 μM allows for the investigation of its pharmacological effects (e.g., PGE2 inhibition as inferred from class-level data [1]) in isolation, without the sensory and physiological responses triggered by [6]-gingerol or [6]-shogaol. This makes it a superior tool compound for mechanistic studies in pain, inflammation, and gastrointestinal research.

Analytical Standard for Phytochemical Fingerprinting and Quality Control

Due to its specific and low abundance in ginger extracts (0.37 ± 0.00% in SC-CO2 extract) [2], high-purity 6-Gingediol is a critical analytical reference standard for the quality control and phytochemical fingerprinting of ginger-based products. Its detection and quantification via HPLC or LC-MS ensure a more comprehensive and accurate characterization of the chemical profile than methods focusing solely on the major [6]-, [8]-, and [10]-gingerols and -shogaols.

Targeted Herb-Drug Interaction (HDI) Research

As a distinct chemical entity within the complex ginger matrix, 6-Gingediol is essential for deconvoluting the herb-drug interaction potential of ginger. While class-level studies show variable CYP inhibition by ginger extracts [3], using the pure compound allows for a definitive assessment of its individual effect on drug-metabolizing enzymes and transporters. This addresses the critical scientific gap identified in the literature and is necessary for accurate HDI risk assessment.

Sensory-Neutral Natural Product for Consumer and Clinical Trial Formulations

The high pungency threshold of 6-Gingediol (>10 μM) makes it a viable candidate for formulating natural product-based interventions (e.g., nutraceuticals, topical agents) where the characteristic burning sensation of gingerols is undesirable or would compromise patient compliance or study blinding. Its incorporation allows for the delivery of a ginger-derived bioactive with a significantly reduced risk of off-target sensory side effects.

Application

Selection Property

Validation Focus

Nuclear receptor selectivity studies

Selective AhR agonist context

Confirm AhR vs. PXR pathway activation

Cancer cell-model metabolite studies

Metabolite-mediated cytotoxicity context

Validate metabolite vs. parent compound response

Ginger extract standardization

Trace constituent quantification

Verify lot-to-lot consistency with pure standard

Sensory irritation threshold assays

Concentration-dependent irritancy profile context

Establish non-irritant to irritant concentration range

• [1] Jolad, S. D., et al. (2005). Commercially processed dry ginger (Zingiber officinale): composition and effects on LPS-stimulated PGE2 production. Phytochemistry, 66(13), 1614-1635. View Source
• [2] Swapna Sonale, R., & Kadimi, U. S. (2014). Characterization of gingerol analogues in supercritical carbon dioxide (SC CO2) extract of ginger (Zingiber officinale, R.,). Journal of Food Science and Technology, 51(11), 3383–3389. View Source
• [3] Mukkavilli, R., et al. (2014). In vitro metabolic stability and cytochrome P450 enzyme inhibition potential of ginger constituents. Journal of Agricultural and Food Chemistry, 62(28), 6792-6798. View Source